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Compound of Interest |

2-(1H-1,2,4-triazol-5-yl)pyrimidin-
Compound Name:

4-amine
CAS No.: 1250626-84-6
Cat. No.: B1503141

Get Quote

\ J

An Important Note on Chemical Identification:

Before delving into the technical details of a closely related and highly relevant compound
class, it is crucial to address the specific query for "2-(1H-1,2,4-triazol-5-yl)pyrimidin-4-
amine." Following a comprehensive search of chemical databases and scientific literature, a
specific CAS (Chemical Abstracts Service) number for this exact chemical structure could not
be located. The absence of a CAS number typically indicates that a compound may be novel,
not yet synthesized, or not widely reported in scientific literature. A CAS number is a unique
identifier essential for the unambiguous identification of a chemical substance, ensuring
accuracy in research and development.

This guide will therefore focus on the well-documented and medicinally significant [1][2]
[3]triazolo[1,5-a]pyrimidine scaffold. This fused heterocyclic system is structurally related to the
queried compound and is a cornerstone in the development of various therapeutic agents,
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making it a subject of high interest for researchers, scientists, and drug development
professionals.

The[1][2][3]Triazolo[1,5-a]pyrimidine Core: A
Privileged Scaffold in Medicinal Chemistry

The[1][2][3]triazolo[1,5-a]pyrimidine ring system is a fused heterocycle that has garnered
significant attention in medicinal chemistry due to its versatile biological activities. Its structure
can be considered a bioisostere of purine, allowing it to interact with a wide range of biological
targets. This has led to the development of compounds with applications as anti-cancer, anti-
inflammatory, and antiviral agents.

Physicochemical Properties and Structural Features

The physicochemical properties of[1][2][3]triazolo[1,5-a]pyrimidine derivatives can be finely
tuned through substitution at various positions on the bicyclic ring system. This allows for the
optimization of properties such as solubility, lipophilicity, and metabolic stability, which are
critical for drug development.
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Property General Characteristics

Varies depending on substitution, but the core is
Molecular Weight relatively small, providing a good starting point

for fragment-based drug design.

Generally, the unsubstituted core has low
Solubility aqueous solubility, which can be modified by

introducing polar functional groups.

Can be modulated over a wide range to
Lipophilicity (LogP) optimize cell permeability and target

engagement.

The nitrogen atoms in the ring system can act
Hydrogen Bonding as hydrogen bond acceptors, while substituents

can be introduced to act as donors.

The fused ring system is aromatic, contributing
Aromaticity to its stability and influencing its interactions with

biological targets.

Synthesis of the[1][2][3]Triazolo[1,5-a]pyrimidine
Scaffold

A common and versatile method for the synthesis of the[1][2][3]triazolo[1,5-a]pyrimidine core
involves the condensation of a 3-amino-1,2,4-triazole with a 1,3-dicarbonyl compound or its
equivalent. This approach allows for the introduction of a variety of substituents on the
pyrimidine ring.

Experimental Protocol: Synthesis of a Substituted[1][2]
[3]Triazolo[1,5-a]pyrimidine
This protocol describes a general procedure for the synthesis of a substituted[1][2]

[3]triazolo[1,5-a]pyrimidine derivative.

Materials:
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e 3-Amino-1,2,4-triazole

e Substituted 1,3-dicarbonyl compound (e.g., a beta-ketoester)

o Glacial acetic acid

e Ethanol

¢ Round-bottom flask

o Reflux condenser

o Magnetic stirrer and hotplate

o Standard laboratory glassware for workup and purification

e Thin-layer chromatography (TLC) supplies

e Column chromatography supplies (silica gel, solvents)

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 1 equivalent of 3-amino-1,2,4-triazole in a
suitable solvent such as ethanol or glacial acetic acid.

o Addition of Reagents: To the stirred solution, add 1.1 equivalents of the substituted 1,3-
dicarbonyl compound.

o Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the
reaction by TLC. The reaction time can vary from a few hours to overnight depending on the
reactivity of the substrates.

o Workup: Once the reaction is complete, allow the mixture to cool to room temperature. If a
precipitate forms, it can be collected by filtration. If no precipitate forms, the solvent is
removed under reduced pressure.

 Purification: The crude product is then purified by recrystallization from a suitable solvent
(e.g., ethanol) or by column chromatography on silica gel to yield the pure[1][2]
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[3]triazolo[1,5-a]pyrimidine derivative.
Causality Behind Experimental Choices:

e Solvent: Glacial acetic acid is often used as it can act as both a solvent and a catalyst for the
condensation reaction. Ethanol is a less acidic alternative.

o Reflux Conditions: Heating the reaction provides the necessary activation energy for the
cyclization to occur at a reasonable rate.

« Purification: Purification is essential to remove any unreacted starting materials and
byproducts, ensuring the final compound is of high purity for subsequent biological testing.

Biological Applications and Mechanism of Action

Derivatives of the[1][2][3]triazolo[1,5-a]pyrimidine scaffold have been investigated for a wide
array of therapeutic applications. Their ability to mimic the purine structure allows them to
interact with enzymes that utilize purine-based substrates, such as kinases.

Oncology: Many[1][2][3]triazolo[1,5-a]pyrimidine derivatives have been developed as kinase
inhibitors. For example, they have been shown to target Janus kinases (JAKS), which are
involved in signaling pathways that regulate cell growth and proliferation.[4] By inhibiting these
kinases, these compounds can halt the growth of cancer cells.

Workflow for Kinase Inhibitor Screening:

[1,2,4]Triazolo[1,5-a]pyrimidine
Derivative

Cell Proliferation Assay
(e.g., HEL 92.1.7 cells)

Lead Compound
Identification

Kinase Activity Assay
(e.g., JAK2)

IC50 Determination BN PhOSPh.O patcn
Analysis

Click to download full resolution via product page

Caption: Workflow for identifying and validating a[1][2][3]triazolo[1,5-a]pyrimidine-based kinase
inhibitor.

Future Directions
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The[1][2][3]triazolo[1,5-a]pyrimidine scaffold continues to be a fertile ground for drug discovery.
Future research will likely focus on the development of more selective and potent inhibitors for
a variety of therapeutic targets. The use of computational methods, such as molecular docking
and pharmacophore modeling, will aid in the rational design of new derivatives with improved
drug-like properties.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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